![molecular formula C19H22N6O3 B2687825 1-(7-benzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide CAS No. 442864-75-7](/img/structure/B2687825.png)
1-(7-benzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(7-benzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H22N6O3 and its molecular weight is 382.424. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Excretion Pathways
The study of the metabolism and excretion pathways of novel compounds plays a critical role in understanding their pharmacokinetics and potential therapeutic uses. For example, the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, although not the exact compound , highlight the importance of identifying major circulating components and principal routes of metabolism in drug development (Renzulli et al., 2011). Similarly, the excretion and metabolism pathways of a selective cannabinoid receptor antagonist demonstrate the complexity of drug metabolism and the significance of identifying major metabolites for understanding a compound's pharmacological profile (Miao et al., 2012).
Pharmacological Effects and Toxicology
Understanding the pharmacological effects and potential toxicological aspects of compounds is paramount in scientific research. For instance, the chronic effects of 4,4'-methylenedianiline (MDA), a structurally related compound, have been studied to assess its chronic effects and carcinogenic potential in humans, indicating the critical nature of long-term follow-up studies for workers exposed to specific chemical compounds (Liss & Guirguis, 1994).
Innovative Drug Development
The development of innovative drugs, such as novel antibiotics or receptor antagonists, relies heavily on understanding the scientific research applications of complex compounds. The study of GSK2251052, a novel boron-containing antibiotic, showcases the process of characterizing the absorption, metabolism, and excretion of new drugs to determine their therapeutic potential (Bowers et al., 2013).
Properties
IUPAC Name |
1-(7-benzyl-3-methyl-2,6-dioxopurin-8-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O3/c1-23-16-14(17(27)22-19(23)28)25(11-12-5-3-2-4-6-12)18(21-16)24-9-7-13(8-10-24)15(20)26/h2-6,13H,7-11H2,1H3,(H2,20,26)(H,22,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTIBJNZSQMFSNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCC(CC3)C(=O)N)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.